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Compound of Interest

Compound Name: Fosinopril

Cat. No.: B1673572 Get Quote

Essential Safety and Handling Guide for
Fosinopril
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fosinopril. Adherence to these procedural

guidelines is essential for ensuring personal safety and proper disposal.

Personal Protective Equipment (PPE)
When handling Fosinopril, a comprehensive approach to personal protection is necessary to

minimize exposure. The following personal protective equipment is recommended.

Eye and Face Protection:

Chemical safety goggles are required.

A face shield should be used for supplementary protection during larger-scale operations or

when there is a risk of splashing.

Skin Protection:

Gloves: Chemical-resistant gloves must be worn. It is crucial to inspect gloves for any

damage before use and to wash hands thoroughly after removing them.
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Protective Clothing: An impervious gown or lab coat should be worn to prevent skin contact.

For tasks with a higher risk of exposure, fire/flame-resistant and impervious clothing is

recommended.

Respiratory Protection:

Work should be conducted in a well-ventilated area.

If there is a risk of generating dust, a NIOSH-certified respirator should be used. The type of

respirator will depend on the specific conditions of use and the potential for airborne

concentration of the material.

Occupational Exposure Limits
Occupational Exposure Limits (OELs) are established to protect laboratory personnel from the

adverse health effects of exposure to chemical substances. For Fosinopril and other ACE

inhibitors, the following limits have been identified:

Parameter Value Source

Control Exposure Limit (CEL)

TWA (ACE inhibitors)
0.1 mg/m³

Santa Cruz Biotechnology

Safety Data Sheet

Occupational Exposure Limit

(OEL) TWA (Fosinopril)
0.01 mg/m³

Bristol-Myers Squibb Exposure

Guideline

TWA: Time-Weighted Average

Safe Handling and Operational Plan
General Handling Precautions:

Avoid all personal contact with Fosinopril, including inhalation of dust.[1]

Always use the substance in a well-ventilated area, such as a laboratory fume hood.

Do not eat, drink, or smoke in areas where Fosinopril is handled or stored.
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Keep containers securely sealed when not in use.

Wash hands thoroughly with soap and water after handling.

Spill Management:

In the event of a spill, alert personnel in the area and control personal contact by wearing

appropriate protective clothing.

For dry spills, use dry clean-up procedures and avoid generating dust.

Collect the spilled material and place it in sealed containers for disposal.

Prevent spillage from entering drains or water courses.

Disposal Plan
All waste containing Fosinopril must be handled as hazardous material.

Dispose of waste in accordance with local, state, and federal regulations.

Excess and expired materials should be offered to a licensed hazardous material disposal

company.

Contaminated packaging should be disposed of in the same manner as the product itself.

Puncture containers to prevent re-use.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling Fosinopril in a

laboratory setting.
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Fosinopril Safe Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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